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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the first total synthesis of (+)-
Lancilactone C, a tricyclic triterpenoid with notable anti-HIV activity. The synthesis,
accomplished by the research group of Tsukano, not only achieved the construction of this
complex natural product but also led to the revision of its initially proposed chemical structure.

Introduction

Lancilactone C, isolated from the stems and roots of Kadsura lancilimba, has demonstrated
inhibitory effects on HIV replication in H9 lymphocytes without exhibiting cytotoxicity.[1][2][3] Its
unique molecular architecture, featuring a trans-dimethylbicyclo[4.3.0]Jnonane core and a
seven-membered ring, presented a significant synthetic challenge. This document outlines the
key starting materials and the strategic synthetic approach employed in its first total synthesis.

[2]141[5]

Starting Materials and Retrosynthetic Analysis

The asymmetric total synthesis of (+)-Lancilactone C commences from the well-known (-)-
Wieland-Miescher ketone. This starting material is readily prepared from commercially
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available 1,3-cyclohexanedione using a chiral organocatalyst.[2][4][5] The choice of this chiral
building block was crucial for establishing the stereochemistry of the trans-
dimethylbicyclo[4.3.0]nonane core of the target molecule.

A key strategic element of the synthesis was a novel domino [4+3] cycloaddition reaction.[1][2]
[4][5][6] This reaction sequence, involving an oxidation, a Diels-Alder reaction, an elimination,
and an electrocyclization, was designed to construct the challenging seven-membered ring
system of Lancilactone C.[1][2][4][5]

Data Presentation: Key Reagents and
Transformations
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Experimental Protocols

While the full experimental details are found in the primary literature, the following outlines the

key conceptual steps of the synthesis:

1. Synthesis of the trans-dimethylbicyclo[4.3.0]nonane Core:
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The synthesis begins with the enantioselective preparation of (-)-Wieland-Miescher ketone from
1,3-cyclohexanedione. This ketone then undergoes a series of transformations to construct the
fully elaborated and stereochemically defined trans-dimethylbicyclo[4.3.0]Jnonane core of
Lancilactone C.[2][4][5]

2. Domino [4+3] Cycloaddition for Seven-Membered Ring Formation:

A pivotal step in the synthesis is the construction of the cycloheptatriene ring system. This was
achieved through a novel domino reaction.[1][2][4][5] The precursors for this reaction, a diene
and a cyclopropene, are synthesized from the bicyclic core. The domino sequence is initiated
to form the seven-membered ring in a highly efficient manner.[2][4]

3. Completion of the Synthesis and Structural Revision:

Following the successful construction of the core tricyclic skeleton, final functional group
manipulations led to the total synthesis of the proposed structure of Lancilactone C. However,
comparison of the NMR spectroscopic data of the synthetic compound with the data reported
for the natural product revealed a mismatch. This led to a revision of the structure of
Lancilactone C, which was subsequently confirmed by synthesizing the revised structure.[2][4]
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Caption: Retrosynthetic overview of the total synthesis of (+)-Lancifodilactone C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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